![molecular formula C9H8F2O2 B3170257 (4S)-5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-ol CAS No. 942195-91-7](/img/structure/B3170257.png)
(4S)-5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-ol
Overview
Description
(4S)-5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-ol, also known as DFDB, is a synthetic compound that belongs to the family of benzopyran derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agricultural research.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Research has explored methods for synthesizing benzopyran derivatives, such as the preparation of isobenzofuran-l(3h)-ones by decarbonylation of 1h-2-benzopyran-l, 3(4h)-diones in the presence of aluminium chloride, indicating a method for synthesizing complex structures related to benzopyran derivatives (Quinn & Rae, 1981).
- Molecular Structures : Studies have also focused on the molecular structures and configurations of benzopyran derivatives, as seen in the research on benzopyran derivatives from a mangrove endophytic fungus, Penicillium citrinum, highlighting the significance of stereochemistry in understanding their biological activities (Yang et al., 2020).
Chemical Properties and Reactions
- Chemical Reactions : The literature includes studies on chemical reactions involving benzopyran derivatives, such as the base-mediated ring contraction reaction of benzopyrans to benzofurans, showcasing the diverse reactivity and potential for generating new compounds (Buckle et al., 1992).
- Conformational Studies : Conformational analysis of benzopyran derivatives has been conducted to understand their three-dimensional shapes and stability, which is crucial for designing compounds with desired biological activities. For example, a study on 2,3,5,6,7,8-hexahydro-4H-benzopyran-4-ones used molecular mechanics to predict more stable conformations, facilitating the synthesis of bioactive molecules (Dolmazon et al., 2010).
Biological Activities and Applications
- Biological Activities : Research on benzopyran derivatives has also explored their biological activities, such as the cytotoxic properties of pyrano[4,3-c][2]benzopyran-1,6-dione and furo[3,2-c]pyran-4-one derivatives from the fungus Phellinus igniarius, indicating the potential for developing new therapeutic agents (Mo et al., 2004).
properties
IUPAC Name |
(4S)-5,7-difluoro-3,4-dihydro-2H-chromen-4-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4,7,12H,1-2H2/t7-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGTYMLFMXKYIQW-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1O)C(=CC(=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C([C@H]1O)C(=CC(=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
942195-91-7 | |
Record name | (4S)-5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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